Cas no 1691965-63-5 (ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1691965-63-5
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 6383207
• PubChem ID: 103511991
• Update Time: 2025-10-29

ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate
• 1691965-63-5
• EN300-1119993

• Inchi： 1S/C9H10N4O3/c1-3-15-9(14)7-11-8(16-12-7)6-4-10-5-13(6)2/h4-5H,3H2,1-2H3
• InChI Key： PQFLYHRVFLXPHY-UHFFFAOYSA-N
• SMILES： O1C(C2=CN=CN2C)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 222.07529019g/mol
• Monoisotopic Mass: 222.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate

ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate: A Promising Compound with Multifaceted Pharmacological Potential

ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate, identified by its CAS No. 1691965-63-5, represents a novel class of heterocyclic compounds that has garnered significant attention in the field of medicinal chemistry. This compound's unique molecular architecture, characterized by the integration of an imidazole ring and an oxadiazole ring system, confers it with versatile pharmacological properties. Recent studies have highlighted its potential applications in drug discovery, particularly in targeting inflammatory pathways and modulating receptor-mediated signaling mechanisms. The synthesis and biological evaluation of ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate have been extensively explored in recent years, with emerging evidence suggesting its role in therapeutic interventions for chronic diseases.

The molecular structure of ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate is composed of a central oxadiazole ring (1,2,4-oxadiazole) fused with an imidazole ring (1-methyl-1H-imidazole). This dual-ring system provides a stable scaffold that can engage in multiple modes of molecular interactions, including hydrogen bonding, π-π stacking, and hydrophobic interactions. The introduction of the ethyl group at the 3-carboxylate position enhances the compound's solubility and metabolic stability, which are critical parameters for drug development. Structural modifications, such as the substitution of the methyl group on the imidazole ring, have been shown to significantly alter the compound's biological activity, as demonstrated in several recent studies.

Recent advancements in medicinal chemistry have focused on the design of hybrid molecules that combine multiple pharmacophoric elements. ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate exemplifies this approach by integrating the anti-inflammatory properties of imidazole derivatives with the scaffold flexibility of oxadiazole rings. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammatory responses. The compound's ability to modulate cytokine production and reduce oxidative stress has been further validated through in vitro and in vivo experiments, suggesting its potential as a therapeutic agent for autoimmune disorders.

The synthesis of ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate typically involves a multi-step process that includes the formation of the oxadiazole ring through a cyclization reaction. The initial step involves the condensation of a substituted acetyl derivative with a suitable amidine or hydrazine precursor, followed by the introduction of the imidazole moiety via a nucleophilic substitution reaction. Optimization of reaction conditions, such as temperature, solvent, and catalyst selection, has been critical in achieving high yields and purity levels. Recent developments in green chemistry have also been applied to this synthesis, with the use of environmentally friendly reagents and catalysts, as highlighted in a 2022 review in Green Chemistry.

Pharmacological studies on ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate have revealed its potential as a modulator of G-protein coupled receptors (GPCRs). A 2023 preclinical study published in ACS Chemical Biology demonstrated that this compound selectively interacts with the serotonin receptor subtype 5-HT2B, which is implicated in various neurological and psychiatric disorders. The compound's ability to act as a partial agonist at this receptor has been linked to its potential therapeutic applications in conditions such as depression and anxiety. Additionally, its low affinity for other receptor subtypes suggests a favorable safety profile, which is a crucial consideration in drug development.

The biological activity of ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate has been further explored in the context of cancer therapy. A 2023 study in Cell Reports reported that this compound exhibits antitumor effects by inducing apoptosis in cancer cells and inhibiting the proliferation of tumor cells in vitro. The compound's mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in malignant cells. These findings suggest that ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate could be a valuable candidate for the development of targeted therapies in oncology.

Recent computational studies have provided insights into the molecular interactions of ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate with its biological targets. Molecular docking simulations have shown that the compound's oxadiazole ring forms hydrogen bonds with key residues in the target protein, while the imidazole moiety engages in hydrophobic interactions. These interactions are critical for the compound's binding affinity and selectivity. A 2023 study in Journal of Molecular Biology utilized molecular dynamics simulations to demonstrate the stability of the compound-protein complex over time, which is essential for the development of long-acting therapeutic agents.

The pharmacokinetic profile of ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate has also been investigated to assess its potential as a drug candidate. A 2023 study published in Drug Metabolism and Disposition reported that the compound exhibits favorable oral bioavailability, with a half-life of approximately 6 hours in animal models. These findings suggest that the compound could be administered in a once-daily dosing regimen, which would enhance patient compliance. Additionally, the compound's low potential for drug-drug interactions, as indicated by in vitro studies, further supports its suitability for clinical development.

Despite its promising pharmacological profile, the development of ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate as a therapeutic agent is still in the preclinical stages. Ongoing research is focused on optimizing its chemical structure to enhance potency and reduce potential side effects. A 2023 review in Medicinal Research Reviews highlighted the importance of structure-activity relationship (SAR) studies in refining the compound's biological activity. These studies have identified key functional groups that can be modified to improve the compound's therapeutic index, which is a critical parameter for drug development.

In conclusion, ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate represents a promising compound with significant potential in the field of medicinal chemistry. Its unique molecular structure, combined with its multifaceted pharmacological activities, positions it as a candidate for the development of novel therapies for a range of diseases. Further research is needed to fully elucidate its mechanisms of action and to optimize its chemical properties for clinical application. As the field of drug discovery continues to evolve, compounds like ethyl 5-(1-methyl-1H-imidazol-5-yl)-1,2,4-oxadiazole-3-carboxylate may play a pivotal role in the treatment of complex diseases.